Cas no 1261913-54-5 (5-(3-t-Butylsulfamoylphenyl)nicotinic acid)

• Product Name: 5-(3-t-Butylsulfamoylphenyl)nicotinic acid
• CAS No: 1261913-54-5
• MF: C₁₆H₁₈N₂O₄S
• MW: 334.390122890472
• MDL: MFCD18318754
• CID: 5148660
• Update Time: 2025-06-14

5-(3-t-Butylsulfamoylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-t-Butylsulfamoylphenyl)nicotinic acid
• 5-[3-(Tert-butylsulfamoyl)phenyl]pyridine-3-carboxylic acid

• MDL： MFCD18318754
• Inchi： 1S/C16H18N2O4S/c1-16(2,3)18-23(21,22)14-6-4-5-11(8-14)12-7-13(15(19)20)10-17-9-12/h4-10,18H,1-3H3,(H,19,20)
• InChI Key： CEQFWCKOHDKWKF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=NC=C(C(=O)O)C=2)C=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 521
• XLogP3: 2
• Topological Polar Surface Area: 105

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(3-t-Butylsulfamoylphenyl)nicotinic acid

Recent Advances in the Study of 5-(3-t-Butylsulfamoylphenyl)nicotinic acid (CAS: 1261913-54-5)

The compound 5-(3-t-Butylsulfamoylphenyl)nicotinic acid (CAS: 1261913-54-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique sulfamoylphenyl and nicotinic acid moieties, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 5-(3-t-Butylsulfamoylphenyl)nicotinic acid to enhance its bioavailability and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves the yield and purity of the compound, making it more suitable for large-scale production. The researchers employed a combination of palladium-catalyzed cross-coupling reactions and selective sulfonylation to achieve high regioselectivity and functional group tolerance. This advancement is expected to facilitate further preclinical and clinical investigations of the compound.

In terms of biological activity, 5-(3-t-Butylsulfamoylphenyl)nicotinic acid has demonstrated promising results as a modulator of specific enzymatic pathways. A recent in vitro study highlighted its inhibitory effects on key inflammatory mediators, suggesting potential applications in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound was found to selectively target the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines. These findings were corroborated by in vivo experiments in murine models, where the compound exhibited significant anti-inflammatory effects without observable toxicity at therapeutic doses.

Another area of interest is the compound's potential role in oncology. Preliminary data from a 2024 study indicate that 5-(3-t-Butylsulfamoylphenyl)nicotinic acid may act as a selective inhibitor of certain kinases involved in tumor proliferation and metastasis. The study, conducted on a panel of cancer cell lines, revealed that the compound preferentially targets cancer cells with minimal effects on normal cells, suggesting a favorable therapeutic window. Further mechanistic studies are underway to elucidate the precise molecular targets and pathways involved in its anti-cancer activity.

Despite these promising findings, challenges remain in the development of 5-(3-t-Butylsulfamoylphenyl)nicotinic acid as a therapeutic agent. Issues such as pharmacokinetic properties, metabolic stability, and formulation optimization need to be addressed to ensure its clinical viability. Ongoing research is exploring various prodrug strategies and delivery systems to overcome these limitations. Additionally, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical trials.

In conclusion, 5-(3-t-Butylsulfamoylphenyl)nicotinic acid (CAS: 1261913-54-5) represents a promising candidate for the treatment of inflammatory and oncological diseases. Recent advancements in its synthesis and biological evaluation have laid a solid foundation for future research and development. As the understanding of its mechanisms of action deepens, this compound may soon emerge as a valuable addition to the therapeutic arsenal in chemical biology and medicinal chemistry.